Cas no 3160-38-1 (3-Buten-2-one,4-(4-methylphenyl)-)

3-Buten-2-one,4-(4-methylphenyl)- structure
3160-38-1 structure
Product Name:3-Buten-2-one,4-(4-methylphenyl)-
CAS No:3160-38-1
MF:C11H12O
MW:160.212383270264
CID:310462
PubChem ID:24848315
Update Time:2025-04-19

3-Buten-2-one,4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one,4-(4-methylphenyl)-
    • 4-(4-methylphenyl)-3-buten-2-one
    • But-3-en-2-one, 4-(4-methylphenyl)-,(E)-
    • AKOS005206759
    • (3E)-4-(4-METHYLPHENYL)BUT-3-EN-2-ONE
    • 3-Buten-2-one, 4-(4-methylphenyl)-
    • 4-(4-METHYLPHENYL)-3-BUTEN-2-ONE 97
    • DTXSID7062879
    • CS-10217
    • trans-4-Methylbenzalacetone
    • NSC-636784
    • (3E)-4-(4-Methylphenyl)-3-buten-2-one
    • SCHEMBL1447435
    • 4-(p-Tolyl)-3-buten-2-one, (predominantly trans), 97%
    • AI3-11154
    • DTXSID301288351
    • (E)-4-(4-Methylphenyl)-but-3-en-2-one
    • 4-(4-methylphenyl)but-3-en-2-one
    • (E)-4-(4-methylphenyl)but-3-en-2-one
    • NSC636784
    • CHEMBL72054
    • J-018488
    • 3160-38-1
    • USXMUOFSQBSHGN-VMPITWQZSA-N
    • 4-(p-Tolyl)-3-buten-2-one
    • EN300-1851839
    • 4-Methylbenzylideneacetone
    • (E)-4-(p-tolyl)but-3-en-2-one
    • 4-(p-Tolyl)but-3-en-2-one
    • CS-0274625
    • 4-(4-METHYLPHENYL)-3-BUTEN-2-ONE97
    • (E)-4-p-Tolyl-but-3-en-2-one
    • MFCD00026243
    • 4023-84-1
    • (E)-4-p-Tolylbut-3-en-2-one
    • MDL: MFCD00026243
    • Inchi: 1S/C11H12O/c1-9-3-6-11(7-4-9)8-5-10(2)12/h3-8H,1-2H3/b8-5+
    • InChI Key: USXMUOFSQBSHGN-VMPITWQZSA-N
    • SMILES: O=C(C)/C=C/C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 160.088815002g/mol
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 29-33 °C (lit.)
  • Flash Point: >230 °F
  • Solubility: Not determined

3-Buten-2-one,4-(4-methylphenyl)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

3-Buten-2-one,4-(4-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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